(3'R*,4'R*)-1'-{[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-1,4'-bipiperidine-3',4-diol
Description
Synthesis Analysis
The synthesis of compounds related to the specified molecule involves complex reactions that yield high-purity products. For instance, the synthesis of isostructural compounds with a 4-fluorophenyl component has been demonstrated to produce high yields under specific conditions, indicating a possible pathway for synthesizing similar compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Molecular Structure Analysis
The molecular structure is characterized by specific dihedral angles and intramolecular hydrogen bonding, contributing to its stability and reactivity. For example, the molecule "1-{[5-(4-Chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]carbonyl}piperidin-4-one" demonstrates significant angles between its core rings, indicating the influence of substitution patterns on the overall molecular conformation (Shahani et al., 2010).
Chemical Reactions and Properties
The specific functional groups in the molecule, such as the fluorophenyl and pyrazolyl units, participate in various chemical reactions, enhancing its chemical diversity. The presence of these groups significantly influences the molecule's reactivity and interaction with different chemical entities (Menozzi et al., 2004).
Physical Properties Analysis
The physical properties, such as crystallinity and conformation, are crucial for understanding the molecule's behavior under different conditions. The crystalline structure and molecular conformation studies provide insights into the molecule's stability and potential applications in materials science (Mohandas et al., 2019).
Chemical Properties Analysis
Chemical properties, including reactivity, stability, and interaction with other molecules, are defined by the molecular structure and the nature of its substituents. Studies on similar compounds have shown the impact of substituents on the molecule's electronic properties, such as its HOMO-LUMO gap, indicating potential for applications in electronic materials (Mary et al., 2015).
properties
IUPAC Name |
(3R,4R)-1-[[1-(4-fluorophenyl)pyrazol-4-yl]methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN4O2/c21-16-1-3-17(4-2-16)25-13-15(11-22-25)12-23-8-7-19(20(27)14-23)24-9-5-18(26)6-10-24/h1-4,11,13,18-20,26-27H,5-10,12,14H2/t19-,20-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWULCJLVGDVNLV-WOJBJXKFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2CCN(CC2O)CC3=CN(N=C3)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=CN(N=C3)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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